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Compound of Interest

Compound Name: L-Glutamic-2,4,4-D3 acid

Cat. No.: B15144147

L-Glutamic-2,4,4-D3 Acid: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
comprehensive information on L-Glutamic-2,4,4-D3 acid, a stable isotope-labeled analog of
the key neurotransmitter and metabolite, L-glutamic acid. This document covers supplier and
purchasing information, detailed experimental protocols for its primary application as an internal
standard in mass spectrometry, and visual representations of relevant biological pathways.

Supplier and Purchasing Information

L-Glutamic-2,4,4-D3 acid is available from several reputable suppliers of research chemicals
and stable isotope-labeled compounds. The table below summarizes key purchasing
information from a selection of vendors. Purity specifications and available quantities are
subject to change and should be confirmed with the supplier.
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Catalog ) ] ) ]
. Isotopic Purity Chemical Available
Supplier Number ] ] . o
(Typical) Purity (Typical) Quantities
(Example)
- . 1 mg, 2 mg, 10
LGC Standards TRC-G596966 Not specified Not specified 1]
mg

Sigma-Aldrich _

749435 98 atom % D 98% (CP) Inquire for bulk[2]
(Merck)
Cambridge
Isotope DLM-3725 97-98% 98% Inquire for bulk[3]
Laboratories, Inc.
CymitQuimica 3U-D1196 98 atom % D Not specified 500 mg, 1 g[4]
Isotope Science / N ]

) 96927-56-9 98 atom % D Not specified Inquire

Alfa Chemistry
MedChemExpres - N )

HY-112398S Not specified Not specified Inquire
s
Lumiprobe Not specified Not specified Not specified Inquire

Physicochemical Data

A summary of the key physicochemical properties of L-Glutamic-2,4,4-D3 acid is provided

below.

Property Value Reference
CAS Number 14341-78-7 [1]
Molecular Formula CsHeD3NOa4 [1]
Molecular Weight ~150.15 g/mol [2][3]
Appearance White solid [4]

Melting Point 185 °C (decomposes) [2]
Unlabeled CAS Number 56-86-0 (L-Glutamic acid) [1]
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Experimental Protocols: Quantification of L-
Glutamic Acid using LC-MS/MS

The primary application of L-Glutamic-2,4,4-D3 acid is as an internal standard for the accurate
guantification of endogenous L-glutamic acid in biological samples by liquid chromatography-
tandem mass spectrometry (LC-MS/MS). The following is a generalized experimental protocol
based on established methods. Researchers should optimize these parameters for their
specific instrumentation and sample matrix.

Sample Preparation (Plasma)
o Protein Precipitation: To 100 pL of plasma sample, add 400 pL of ice-cold methanol

(containing L-Glutamic-2,4,4-D3 acid at a known concentration, e.g., 1 uM).

» Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and
protein precipitation.

o Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C
to pellet the precipitated proteins.

o Supernatant Collection: Carefully collect the supernatant, which contains the amino acids,
and transfer it to a new microcentrifuge tube.

o Evaporation: Dry the supernatant under a stream of nitrogen gas or using a vacuum
concentrator.

o Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 pL) of the initial
mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

e Column: A reversed-phase C18 column or a HILIC (Hydrophilic Interaction Liquid
Chromatography) column is typically used for the separation of polar compounds like amino
acids.

e Mobile Phase A: 0.1% Formic acid in water.
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¢ Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A gradient elution is employed to achieve optimal separation. An example gradient
is as follows:

o 0-2 min: 2% B

[¢]

2-5 min: Ramp to 95% B

5-7 min: Hold at 95% B

o

7-8 min: Return to 2% B

[e]

o

8-10 min: Re-equilibration at 2% B
e Flow Rate: 0.3 - 0.5 mL/min.

e Injection Volume: 5 - 10 L.

Tandem Mass Spectrometry (MS/MS) Conditions

 lonization Mode: Electrospray lonization (ESI), positive mode.
e Scan Type: Multiple Reaction Monitoring (MRM).
 MRM Transitions:
o L-Glutamic Acid (unlabeled): Precursor ion (m/z) 148.1 — Product ion (m/z) 84.1

o L-Glutamic-2,4,4-D3 Acid (internal standard): Precursor ion (m/z) 151.1 - Product ion
(m/z) 87.1

» Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, and
collision energy for the specific instrument to achieve maximum sensitivity.

Note on a Potential Artifact: Researchers should be aware of the potential for in-source
cyclization of glutamic acid and glutamine to pyroglutamic acid during ESI-MS analysis.
Chromatographic separation of these compounds is crucial for accurate quantification.
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Biological Pathways
Glutamate Signaling Pathway

L-glutamic acid is the major excitatory neurotransmitter in the central nervous system. It
activates both ionotropic and metabotropic glutamate receptors, playing a critical role in

synaptic plasticity, learning, and memory.
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Caption: Glutamate neurotransmission at the synapse.

Metabolic Fate of L-Glutamic Acid

L-glutamic acid is a central molecule in cellular metabolism, linking amino acid and
carbohydrate metabolism through the citric acid cycle.
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Caption: Central role of L-glutamate in metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15144147#l-glutamic-2-4-4-d3-acid-supplier-and-
purchasing-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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